Cas no 211560-97-3 ((S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene)

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene is a chiral binaphthyl derivative featuring bromine substituents at the 6,6'-positions and methoxymethoxy (MOM) protecting groups at the 2,2'-positions. This compound serves as a versatile intermediate in asymmetric synthesis, particularly in the preparation of chiral ligands and catalysts for enantioselective transformations. The bromine groups enhance reactivity for further functionalization, while the MOM-protected hydroxyl groups provide stability under various reaction conditions. Its rigid binaphthyl backbone ensures high stereocontrol in catalytic applications. This product is valuable in pharmaceutical and materials research, where precise chirality and functional group compatibility are critical.

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene structure

211560-97-3 structure

Product Name:(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene

CAS No:211560-97-3

MF:C₂₄H₂₀Br₂O₄

MW:532.221205711365

CID:242425

PubChem ID:24882431

Update Time:2025-06-06

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene Chemical and Physical Properties

Names and Identifiers

- 1,1'-Binaphthalene,6,6'-dibromo-2,2'-bis(methoxymethoxy)-, (1S)-
- (S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
- (R)-(+)-6,6'-DIBROMO-2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHYL
- (S)-()-6,6′-Dibromo-2,2′-bis(methoxymethoxy)-1,1′-binaphthalene
- (R)-2,2'-bis(methoxymethoxy)-6,6'-dibromo-1,1'-binaphthyl
- (R)-6-(hydroxymethyl)tetrahydro-2H-pyran-2-one
- (R)-6,6'-dibromo-2,2'-dimethoxymethoxy-1,1'-binaphthalene
- (R)-6-hydroxymethyltetrahydropyran-2-one
- (S)-(-)-6,6&#039
- (S)-(?)-6,6′-DibroMo-2,2′-bis(MethoxyMethoxy)-1,1′-binaphthalene
- (S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene
- (S)-6,6'-dibromo-2,2'-dimethoxymethoxy-1,1'-binaphthalene
- 2H-Pyran-2-one, tetrahydro-6-(hydroxymethyl)-, (6R)-
- 6,6'-dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
- -binaphthyl
- -bis(methoxymethoxy)-1,1&#039
- CTK0E6762
- -Dibromo-2,2&#039
- SureCN5155772
- (R)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
- (S)-(-)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene, 97%
- D4882
- J-011474
- MFCD03788936
- 6,6'-DIBROMO-2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE
- CS-0086007
- (R)-(+)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene
- SCHEMBL1305573
- (R)-(+)-6,6'-dibromo-2,2'-di(methoxymethyl)oxy-1,1'-binaphthyl
- E72678
- 6-bromo-1-[6-bromo-2-(methoxymethoxy)naphthalen-1-yl]-2-(methoxymethoxy)naphthalene
- J-013887
- D90346
- (S)-(-)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
- BS-52952
- PK04_181215
- (S)-(-)-6,6'-DIBROMO-2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE
- FT-0703168
- D4883
- AKOS016000618
- CS-0035243
- FT-0666482
- 211560-97-3
- 389867-61-2
- 179866-74-1
- 1,1'-Binaphthalene, 6,6'-dibromo-2,2'-bis(methoxymethoxy)-, (1R)-
- AKOS015913110
- (S)-6,6''-Dibromo-2,2''-bis(methoxymethoxy)-1,1''-binaphthalene
- DB-065295
- DB-066437
- MDL： MFCD03788936
- Inchi： 1S/C24H20Br2O4/c1-27-13-29-21-9-3-15-11-17(25)5-7-19(15)23(21)24-20-8-6-18(26)12-16(20)4-10-22(24)30-14-28-2/h3-12H,13-14H2,1-2H3
- InChI Key： UPLLZDVWXACTEG-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C=CC(=C2C1=C(C=CC2C=C(C=CC1=2)Br)OCOC)OCOC

Computed Properties

Exact Mass: 529.97300
Monoisotopic Mass: 529.97283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 489
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 7.3
Topological Polar Surface Area: 36.9Å²

Experimental Properties

Color/Form: Not determined
Density: 1.524
Melting Point: 132.0 to 136.0 deg-C
Boiling Point: 553.0±50.0 °C at 760 mmHg
Flash Point: 232.8±28.6 °C
PSA: 36.92000
LogP: 7.15040
Specific Rotation: -13° (c 0.22, CHCl3)
Optical Activity: [α]20/D -18, c = 1 in chloroform
Solubility: Not determined

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H318-H413
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 41
Safety Instruction： S25; S26; S36/39
Hazardous Material Identification：
Risk Phrases：R41
Storage Condition：Store at 4°C,-4At ℃Store…Better

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene Pricemore >>

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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600619-5g	(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene	211560-97-3	98%	5g	¥1200.0	2024-07-19
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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600619-250mg	(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene	211560-97-3	98%	250mg	¥150.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4883-5g	(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene	211560-97-3	98.0%(LC&T)	5g	￥1650.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4883-1g	(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene	211560-97-3	98.0%(LC&T)	1g	￥395.0	2022-06-10
abcr	AB146895-250 mg	(S)-(-)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl, 98%; .	211560-97-3	98%	250 mg	€79.80	2023-07-20
abcr	AB146895-1 g	(S)-(-)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl, 98%; .	211560-97-3	98%	1 g	€220.00	2023-07-20
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S854053-1g	(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene	211560-97-3	≥98%,99%e.e.	1g	￥479.00	2022-08-31
abcr	AB470534-100 mg	(S)-(-)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene, min. 98% (99% ee); .	211560-97-3		100MG	€89.70	2023-07-18